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Compound of Interest

Compound Name: PF-9363

Cat. No.: B8180689 Get Quote

Technical Support Center: PF-9363
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability, long-term storage, and handling of PF-
9363 (also known as CTx-648). It includes troubleshooting guides and frequently asked

questions to ensure optimal experimental outcomes.

Stability and Long-Term Storage Conditions
Proper storage of PF-9363 is critical to maintain its integrity and activity. Below is a summary of

the recommended storage conditions for both the solid compound and solutions.
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C ≥ 4 years[1] ---

4°C 2 years[2]
For shorter-term

storage.

In Solvent (e.g.,

DMSO)
-80°C 1 year[2][3][4]

Recommended for

long-term storage of

stock solutions.

Aliquot to avoid

repeated freeze-thaw

cycles.[3]

-20°C 6 months[2][5]

Suitable for shorter-

term storage of stock

solutions.

Frequently Asked Questions (FAQs)
Q1: What is PF-9363 and what is its mechanism of action?

A1: PF-9363 is a potent and highly selective first-in-class inhibitor of the lysine

acetyltransferases KAT6A and KAT6B.[2][3][5] It functions by inhibiting the enzymatic activity of

these proteins, which are involved in the acetylation of histones, specifically H3K23Ac.[6][7]

This inhibition leads to the downregulation of gene expression programs associated with

cancer, such as the Estrogen Receptor 1 (ESR1) pathway, cell cycle progression, and stem cell

pathways.[4][6][7][8]

Q2: In what forms is PF-9363 typically supplied?

A2: PF-9363 is supplied as a solid, white to off-white powder.[2]

Q3: What are the recommended solvents for preparing PF-9363 stock solutions?

A3: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

stock solutions of PF-9363.[1][3][4] It is soluble in DMSO at concentrations up to 50 mg/mL
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(112.50 mM) or higher, though sonication may be required.[2][9] It is crucial to use fresh,

anhydrous DMSO as the compound's solubility can be significantly impacted by moisture.[3][4]

Q4: How should I prepare working solutions from a DMSO stock for in vitro and in vivo

experiments?

A4: For in vitro cell-based assays, the DMSO stock solution can be further diluted in cell culture

media to the desired final concentration. For in vivo studies, a common formulation involves a

mixture of DMSO, PEG300, Tween 80, and saline.[2][4] A typical protocol involves sequentially

adding and mixing the components to ensure the compound remains in solution.[4] For

example, a 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline mixture can be used.[4]

[9]

Troubleshooting Guide
Q1: My PF-9363 powder appears clumpy or has adhered to the vial. What should I do?

A1: It is recommended to centrifuge the vial at a low speed (e.g., 3000 rpm) for a few minutes

to collect all the powder at the bottom before opening and weighing.[4]

Q2: I'm having trouble dissolving PF-9363 in DMSO, or the solution appears cloudy.

A2: Ensure you are using fresh, high-purity, anhydrous DMSO, as absorbed moisture can

reduce solubility.[3][4] Gentle warming and/or sonication can aid in dissolution.[4] If the solution

remains cloudy, it may indicate that the solubility limit has been exceeded. Prepare a new

solution at a slightly lower concentration.

Q3: My stock solution of PF-9363 has been stored for a while. How can I be sure of its

stability?

A3: To ensure the integrity of your stock solution, it is best to aliquot it upon preparation to

minimize freeze-thaw cycles.[3] If a stock solution has been stored for a prolonged period, it is

advisable to test its activity in a sensitive assay with a positive control before proceeding with

critical experiments. For long-term storage, -80°C is recommended over -20°C.[2][3]

Q4: I am observing inconsistent results in my cell-based assays.
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A4: Inconsistent results can arise from several factors. Ensure that the final concentration of

DMSO in your cell culture medium is consistent across all treatments and is at a level that does

not affect cell viability. Prepare fresh working dilutions from your stock solution for each

experiment. Also, verify the passage number and health of the cell lines being used, as these

can influence their response to treatment.

Experimental Protocols
In Vitro Cell Proliferation Assay
This protocol describes a general method for assessing the effect of PF-9363 on the

proliferation of cancer cell lines, such as ER+ breast cancer cells (e.g., ZR-75-1, T47D, MCF7).

[2][4]

Materials:

PF-9363 powder

Anhydrous DMSO

Appropriate cell culture medium and supplements

ER+ breast cancer cell lines (e.g., ZR-75-1)

96-well plates

Cell proliferation reagent (e.g., resazurin-based)

Plate reader

Procedure:

Stock Solution Preparation: Prepare a 10 mM stock solution of PF-9363 in anhydrous

DMSO. Mix well by vortexing and/or sonication until fully dissolved. Store aliquots at -80°C.

Cell Seeding: Seed cells in a 96-well plate at a density determined to allow for logarithmic

growth over the course of the experiment. Allow cells to adhere overnight.
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Compound Treatment: The following day, prepare serial dilutions of PF-9363 in cell culture

medium from the 10 mM stock solution. Remove the old medium from the cells and add the

medium containing the various concentrations of PF-9363 (e.g., 0-1 µM).[2][4] Include a

DMSO vehicle control.

Incubation: Incubate the cells for the desired period (e.g., 1-5 days).[4][7]

Proliferation Assessment: Add the cell proliferation reagent to each well according to the

manufacturer's instructions and incubate for the recommended time.

Data Acquisition: Measure the absorbance or fluorescence using a plate reader at the

appropriate wavelength.

Data Analysis: Calculate the percentage of cell viability relative to the DMSO control and plot

the results to determine the IC50 value.

Visualizations
Signaling Pathway of PF-9363
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Caption: Mechanism of action of PF-9363 as a KAT6A/B inhibitor.

Experimental Workflow for In Vitro Analysis
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Caption: General workflow for in vitro evaluation of PF-9363.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b8180689?utm_src=pdf-body-img
https://www.benchchem.com/product/b8180689?utm_src=pdf-body
https://www.benchchem.com/product/b8180689?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/37778/pf-9363
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8180689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. medchemexpress.com [medchemexpress.com]

3. selleckchem.com [selleckchem.com]

4. PF-9363 | Histone Acetyltransferase | TargetMol [targetmol.com]

5. PF-9363 (CTx-648) | KAT6A/6B inhibitor | Probechem Biochemicals [probechem.com]

6. Combined inhibition of KAT6A/B and Menin reverses estrogen receptor-driven gene
expression programs in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]

7. oncologyone.com.au [oncologyone.com.au]

8. PF-9363|cas 2569009-58-9|DC Chemicals [dcchemicals.com]

9. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [PF-9363 stability and long-term storage conditions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8180689#pf-9363-stability-and-long-term-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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